Cas no 209858-74-2 (6-chloro-4-methylpyridine-2-carbonitrile)

• Product Name: 6-chloro-4-methylpyridine-2-carbonitrile
• CAS No: 209858-74-2
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD12407803
• CID: 239080
• PubChem ID: 23002372
• Update Time: 2025-04-19

6-chloro-4-methylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methylpicolinonitrile
• 2-Pyridinecarbonitrile,6-chloro-4-methyl-
• 6-chloro-4-methyl-2-Pyridinecarbonitrile
• 6-CHLORO-4-METHYL-PYRIDINE-2-CARBONITRILE
• 6-chloro-4-methylpyridine-2-carbonitrile
• 2-chloro-6-cyano-4-methylpyridine
• 2-cyano-4-methyl-6-chloropyridine
• 2-cyano-6-chloro-4-methyl pyridine
• SB21430
• SCHEMBL1162976
• 209858-74-2
• Z1255404057
• EN300-183271
• OFGINIKEPIBBQN-UHFFFAOYSA-N
• SY235896
• AKOS015842392
• CS-0214609
• DTXSID30629521
• FT-0646002
• C91461
• BS-35845
• 2-Pyridinecarbonitrile, 6-chloro-4-methyl-
• MFCD12407803
• DB-066393

• MDL： MFCD12407803
• Inchi： 1S/C7H5ClN2/c1-5-2-6(4-9)10-7(8)3-5/h2-3H,1H3
• InChI Key： OFGINIKEPIBBQN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(C#N)=N1

Computed Properties

• Exact Mass: 152.01400
• Monoisotopic Mass: 152.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 283.6±35.0 ºC (760 Torr),
• Flash Point: 125.3±25.9 ºC,
• Refractive Index: 1.554
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 36.68000
• LogP: 1.91508